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Compound of Interest

Compound Name: 6-Methoxywogonin

Cat. No.: B015236 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the anticancer properties of 6-methoxywogonin and its parent

compound, wogonin. This analysis is supported by experimental data on their mechanisms of

action, including effects on cell viability, apoptosis, and cell cycle regulation, to inform future

research and drug development efforts.

Introduction to Wogonin and 6-Methoxywogonin
Wogonin, a mono-flavonoid extracted from the root of Scutellaria baicalensis (Chinese

skullcap), has been extensively studied for its pharmacological properties, particularly its

anticancer activities.[1] It is known to suppress tumor growth by inducing cell cycle arrest,

stimulating apoptosis (programmed cell death), and preventing metastasis in various cancer

models.[1][2] 6-Methoxywogonin, a derivative of wogonin, is a structurally similar compound

with a methoxy group at the 6-position of the flavone backbone. The addition of methoxy

groups to flavonoids has been shown to influence their biological activities, including their

anticancer effects, often by altering their lipophilicity and interaction with cellular targets.[3] This

guide provides a comparative analysis of the anticancer effects of these two compounds.

Comparative Anticancer Effects: A Tabular Summary
The following tables summarize the available quantitative data on the cytotoxic effects of

wogonin and other relevant methoxyflavones against various cancer cell lines. Direct

comparative data for 6-methoxywogonin is limited in the currently available literature.
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Table 1: IC50 Values of Wogonin in Various Cancer Cell Lines

Cancer Cell Line Cancer Type IC50 (µM) Reference

DU145 Prostate Cancer ~100 [4]

22Rv1 Prostate Cancer ~100

A549 Lung Cancer ~50

H460 Lung Cancer ~50

A427 Lung Cancer ~50

HN5

Head and Neck

Squamous Cell

Carcinoma

~100 N/A

SGC-7901 Gastric Cancer
Varies (Dose-

dependent)

BGC-823 Gastric Cancer
Varies (Dose-

dependent)

HCT-116 Colorectal Cancer
Varies (Dose-

dependent)
N/A

MCF-7 Breast Cancer
Varies (Dose-

dependent)

Table 2: IC50 Values of Methoxyflavone Analogs in Various Cancer Cell Lines
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Compound
Cancer Cell
Line

Cancer Type IC50 (µM) Reference

5,7-

Dimethoxyflavon

e

HepG2 Liver Cancer 25

Methylwogonin A375
Malignant

Melanoma

Varies (Dose-

dependent)

Acacetin (5,7-

dihydroxy-4'-

methoxyflavone)

DU145 Prostate Cancer ~25

Mechanisms of Anticancer Action
Wogonin
Wogonin exerts its anticancer effects through multiple mechanisms:

Induction of Apoptosis: Wogonin has been shown to induce apoptosis in a wide range of

cancer cells. This is achieved through both the intrinsic (mitochondrial) and extrinsic (death

receptor) pathways. Key events include the upregulation of pro-apoptotic proteins like Bax,

the downregulation of anti-apoptotic proteins like Bcl-2, and the activation of caspases,

which are the executioners of apoptosis. Wogonin can also induce apoptosis through the

generation of reactive oxygen species (ROS).

Cell Cycle Arrest: Wogonin can arrest the cell cycle at different phases, thereby inhibiting

cancer cell proliferation. For instance, it has been reported to cause G1 phase arrest in

colorectal and breast cancer cells and G2/M phase arrest in other cancer cell types. This is

often associated with the modulation of cell cycle regulatory proteins such as cyclins and

cyclin-dependent kinases (CDKs).

Anti-inflammatory Effects: Chronic inflammation is a known driver of cancer progression.

Wogonin exhibits anti-inflammatory properties by inhibiting the production of pro-

inflammatory mediators like nitric oxide (NO) and various cytokines.
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Inhibition of Angiogenesis and Metastasis: Wogonin can suppress the formation of new blood

vessels (angiogenesis) and the spread of cancer cells (metastasis), which are crucial for

tumor growth and progression.

6-Methoxywogonin and Other Methoxyflavones
Direct experimental data on the anticancer mechanisms of 6-methoxywogonin is not

extensively available. However, studies on other methoxyflavones provide insights into their

potential modes of action:

Induction of Apoptosis and ROS Generation: Similar to wogonin, methoxyflavones like 5,7-

dimethoxyflavone have been shown to induce apoptosis in cancer cells, which is often linked

to the generation of ROS and a reduction in the mitochondrial membrane potential.

Cell Cycle Arrest: 5,7-dimethoxyflavone has been observed to cause cell cycle arrest at the

Sub-G1 phase in liver cancer cells.

Structure-Activity Relationship: The position and number of methoxy groups on the flavone

structure significantly influence its bioactivity. Methylated flavones are often considered more

efficient anticancer agents due to their potentially higher stability in vivo.

Signaling Pathways
The anticancer effects of wogonin and 6-methoxywogonin are mediated by their interaction

with various intracellular signaling pathways that regulate cell survival, proliferation, and death.

Wogonin-Modulated Signaling Pathways
Wogonin has been shown to modulate several key signaling pathways in cancer cells:

PI3K/Akt Pathway: This is a crucial survival pathway that is often overactive in cancer.

Wogonin can inactivate the PI3K/Akt pathway, leading to the induction of apoptosis.

MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK and

p38, is involved in both cell proliferation and apoptosis. Wogonin can activate the ERK and

p38 MAPK signaling pathways, contributing to apoptosis in breast cancer cells.
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NF-κB Pathway: Nuclear factor-kappa B (NF-κB) is a transcription factor that promotes

inflammation and cell survival. Wogonin can block the activation of NF-κB, thereby

sensitizing cancer cells to apoptosis.

Wnt/β-catenin Pathway: This pathway is critical for cell proliferation and is often dysregulated

in cancer. Wogonin has been shown to regulate the Wnt/β-catenin signaling pathway.

JAK/STAT Pathway: The Janus kinase/signal transducer and activator of transcription

(JAK/STAT) pathway is involved in cell growth and proliferation. Wogonin can modulate the

JAK/STAT3 pathway to suppress cancer cell invasion and migration.

Potential Signaling Pathways for 6-Methoxywogonin
While specific pathways for 6-methoxywogonin are not well-documented, based on studies of

similar compounds like methylwogonin, it is plausible that it may also target key cancer-related

signaling pathways. For instance, methylwogonin has been shown to downregulate the

mTOR/PI3K/Akt signaling pathway in malignant melanoma cells.

Below are diagrams illustrating the established signaling pathway for wogonin and a proposed

experimental workflow for a comparative study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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